Cas no 906099-51-2 (2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid)
906099-51-2 structure
Product Name:2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid
CAS No:906099-51-2
MF:C12H12N2O2S
MW:248.300881385803
CID:2139893
Update Time:2023-08-04
2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid
- 2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid
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- Inchi: 1S/C12H12N2O2S/c1-14(2)12-13-9(10(17-12)11(15)16)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,15,16)
- InChI Key: KNWKVXLYFNALMS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C2C=CC=CC=2)N=C1N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 280
- Topological Polar Surface Area: 81.7
2-(Dimethylamino)-4-phenyl-1,3-thiazole-5-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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